Cas no 1805565-58-5 (4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine)

4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine is a highly functionalized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure features multiple reactive sites, including a chloromethyl group, difluoromethyl group, fluoro substituent, and iodine atom, enabling diverse chemical modifications. The presence of both electron-withdrawing (fluoro, iodo) and electron-donating (difluoromethyl) groups enhances its versatility in cross-coupling reactions and nucleophilic substitutions. The chloromethyl group offers a convenient handle for further derivatization, while the difluoromethyl moiety can improve metabolic stability in bioactive compounds. This compound serves as a valuable intermediate for synthesizing complex heterocyclic systems, particularly in the development of fluorinated active ingredients with enhanced physicochemical properties.
4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine structure
1805565-58-5 structure
Product Name:4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine
CAS No:1805565-58-5
MF:C7H4ClF3IN
MW:321.46604347229
CID:4882101
Update Time:2025-07-02

4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine
    • Inchi: 1S/C7H4ClF3IN/c8-1-3-4(6(9)10)2-13-7(11)5(3)12/h2,6H,1H2
    • InChI Key: MNZJDPYJBRZEIW-UHFFFAOYSA-N
    • SMILES: IC1=C(N=CC(C(F)F)=C1CCl)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9

4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029036045-250mg
4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine
1805565-58-5 95%
250mg
$980.00 2022-04-01
Alichem
A029036045-500mg
4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine
1805565-58-5 95%
500mg
$1,617.60 2022-04-01
Alichem
A029036045-1g
4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine
1805565-58-5 95%
1g
$3,010.80 2022-04-01

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine

Recent Advances in the Study of 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS: 1805565-58-5)

The compound 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS: 1805565-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and fluorinated substituents, has shown promising potential as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key building block in the synthesis of next-generation EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the presence of the difluoromethyl and iodo groups significantly enhanced the binding affinity of the resulting inhibitors to mutant EGFR isoforms, which are often implicated in drug-resistant cancers. The study reported a 40% improvement in inhibitory activity compared to previous generations of EGFR inhibitors.

In another significant development, a team from the University of California, San Francisco, utilized 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine as a precursor for the synthesis of novel antiviral compounds targeting RNA-dependent RNA polymerases. Their findings, published in Antiviral Research, highlighted the compound's ability to introduce strategic halogen atoms into the final drug candidates, thereby improving their metabolic stability and bioavailability. The resulting compounds showed potent activity against a broad spectrum of RNA viruses, including SARS-CoV-2 variants.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of this compound. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that increased the overall yield from 52% to 78% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for pharmaceutical applications.

The safety profile of 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine has also been investigated in recent toxicological studies. While the compound shows moderate reactivity due to its chloromethyl group, proper handling protocols have been established to mitigate potential risks. These findings were documented in a comprehensive safety assessment published in Chemical Research in Toxicology earlier this year.

Looking forward, the unique structural features of this compound continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its halogen atoms could serve as ideal attachment points for E3 ligase ligands. Preliminary results from these studies suggest that derivatives of 1805565-58-5 may enable the development of more efficient targeted protein degradation systems.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS: 1805565-58-5) has emerged as a valuable chemical entity in modern drug discovery. Its applications span from oncology to antiviral research, with ongoing studies continuing to uncover new therapeutic possibilities. The compound's versatility and the recent improvements in its synthesis make it an important focus area for pharmaceutical development in the coming years.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.